Cas no 2228408-87-3 (2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine
• CAS No: 2228408-87-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6471324
• PubChem ID: 165687567
• Update Time: 2025-06-07

2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine
• EN300-1796342
• 2228408-87-3
• 2-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C14H21NO2/c1-10-12(16-2)8-11(9-13(10)17-3)14(4-5-14)6-7-15/h8-9H,4-7,15H2,1-3H3
• InChI Key： FHAHLMRFKZJGMM-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=C(C=1)C1(CCN)CC1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2228408-87-3 and Product Name: 2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine

Compound with the CAS number 2228408-87-3 and the product name 2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a cyclopropyl moiety linked to an amine group, further substituted with a phenyl ring bearing methoxy and methyl groups at specific positions. Such structural features not only contribute to its distinct chemical properties but also open up possibilities for diverse biological activities.

The 3,5-dimethoxy-4-methylphenyl substituent is a key feature that influences the compound's pharmacophoric properties. This aromatic ring system is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. The presence of methoxy groups at the 3rd and 5th positions, along with a methyl group at the 4th position, enhances the compound's lipophilicity and solubility, making it more amenable for formulation into various pharmaceutical dosage forms. These characteristics are particularly important in drug design, where optimizing bioavailability and target interaction is crucial.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The cyclopropylethan-1-amine core structure of this compound has shown promise in preliminary studies as a scaffold for developing small-molecule inhibitors. The cyclopropyl group, being a small and rigid cyclic structure, can effectively occupy specific binding pockets on target proteins, thereby enhancing binding affinity and selectivity. This makes it an attractive moiety for designing drugs that require precise molecular interactions.

Recent research has highlighted the potential of amine-containing compounds in modulating enzyme activity and receptor binding. The amine group in this compound not only contributes to its basicity but also allows for further derivatization through functionalization strategies. This flexibility enables chemists to tailor the compound's properties for specific therapeutic applications. For instance, introducing additional polar or hydrophobic groups can fine-tune solubility, permeability across biological membranes, and metabolic stability.

The 3,5-dimethoxy-4-methylphenyl moiety is particularly noteworthy due to its structural similarity to several known bioactive molecules. Studies have shown that phenolic derivatives with methoxy substituents often exhibit antioxidant, anti-inflammatory, and antimicrobial properties. By incorporating this motif into the cyclopropylethan-1-amine backbone, researchers aim to leverage these beneficial effects while exploring new therapeutic avenues. The methoxy groups at the 3rd and 5th positions enhance electron density on the aromatic ring, which can influence electronic properties and reactivity.

From a synthetic chemistry perspective, the preparation of 2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine involves multi-step organic synthesis strategies. Key steps typically include constructing the cyclopropyl ring followed by functionalization of the phenyl ring with methoxy and methyl groups. Advanced techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve high yields and purity. The synthesis route must be carefully optimized to ensure scalability for industrial production if the compound progresses into clinical development.

The pharmacological profile of this compound is still under investigation, but initial studies suggest promising activities in several disease models. For example, computational modeling studies have indicated potential interactions with enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, preliminary in vitro assays have shown inhibitory effects on certain kinases associated with cancer cell proliferation. These findings warrant further exploration through more comprehensive biochemical and cell-based assays.

In conclusion,2-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-amine represents a compelling candidate for further research in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As research progresses，the full therapeutic potential of this compound will become clearer，leading to potential breakthroughs in medicine。The continued investigation into its pharmacological properties，synthetic pathways，and biological interactions will be essential in determining its future role in drug development。